[2-(Tert-butoxy)propyl](methyl)amine hydrochloride
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Description
[2-(Tert-butoxy)propyl](methyl)amine hydrochloride is a useful research compound. Its molecular formula is C8H20ClNO and its molecular weight is 181.7. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Characterization
A novel κ-opioid receptor (KOR) antagonist, closely related to the compound , has demonstrated potential for the treatment of depression and addiction disorders. This antagonist showed high affinity for human, rat, and mouse KOR, indicating its potential for therapeutic applications in managing conditions associated with these receptors (Grimwood et al., 2011).
Chemical Synthesis and Characterization
Hexadentate N3O3 amine phenols, which are reduction products of Schiff bases similar to the compound , have been prepared and characterized, showcasing their importance in the development of complex metal ions. This process underlines the compound's relevance in facilitating the creation of intricate chemical structures (Liu et al., 1993).
Medicinal Chemistry
In medicinal chemistry, the compound's derivatives have been explored for their potential in producing N-substituted 1,3-oxazinan-2-ones, indicating its versatility in synthesizing bioactive molecules with potential therapeutic benefits (Trifunović et al., 2010).
Corrosion Inhibition
Research on Schiff base compounds containing oxygen, nitrogen, and sulfur donors, akin to the structure of the compound , has revealed their efficacy as corrosion inhibitors. This application is crucial for protecting metals in acidic environments, highlighting the compound's utility in industrial maintenance (Leçe et al., 2008).
Metal Complex Formation
The compound's analogs have been used in synthesizing metal complexes with N2O2 donor ligands, contributing to our understanding of metal-ligand interactions. These complexes are vital for studying the structural and electronic properties of metal centers in various chemical contexts (Sancheti et al., 2012).
Properties
IUPAC Name |
N-methyl-2-[(2-methylpropan-2-yl)oxy]propan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO.ClH/c1-7(6-9-5)10-8(2,3)4;/h7,9H,6H2,1-5H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBJYWMJWNVBVPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC)OC(C)(C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.